Cas no 206559-55-9 (4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide)

4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide is a specialized organic compound featuring a thiosemicarbazide functional group attached to a 3,4-dichlorobenzyl moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate for heterocyclic compounds and coordination complexes. Its dichlorobenzyl group enhances lipophilicity, while the thiosemicarbazide moiety offers chelating properties, useful in metal ion binding applications. The compound is of interest in pharmaceutical and agrochemical research due to its potential bioactivity. High purity grades ensure consistent performance in synthetic workflows. Proper handling is advised due to its reactive functional groups. Storage under inert conditions is recommended to maintain stability.

4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide structure

206559-55-9 structure

Product Name:4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide

CAS No:206559-55-9

MF:C₈H₉Cl₂N₃S

MW:250.148157835007

MDL:MFCD00070641

CID:825224

PubChem ID:2758077

Update Time:2025-06-07

4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

- 4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide
- 1-amino-3-[(3,4-dichlorophenyl)methyl]thiourea
- MFCD00070641
- Hydrazinecarbothioamide, N-[(3,4-dichlorophenyl)methyl]-
- AKOS015848959
- C8H9Cl2N3S
- N-(3,4-Dichlorobenzyl)hydrazinecarbothioamide
- DTXSID40374156
- 3-amino-1-[(3,4-dichlorophenyl)methyl]thiourea
- 206559-55-9
- MDL： MFCD00070641
- Inchi： 1S/C8H9Cl2N3S/c9-6-2-1-5(3-7(6)10)4-12-8(14)13-11/h1-3H,4,11H2,(H2,12,13,14)
- InChI Key： MVZAMZJSSMCETJ-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)CNC(NN)=S)Cl

Computed Properties

Exact Mass: 248.98900
Monoisotopic Mass: 248.989
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 82.2A^2
XLogP3: 2

Experimental Properties

Density: 1.45
Melting Point: 171-173°C
Boiling Point: 381.7°C at 760 mmHg
Flash Point: 184.7°C
Refractive Index: 1.659
PSA: 82.17000
LogP: 3.31330

4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide Security Information

HazardClass：IRRITANT

4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A250001886-10g	N-(3,4-Dichlorobenzyl)hydrazinecarbothioamide	206559-55-9	95%	10g	$400.00	2023-09-02
TRC	D440015-50mg	4-(3,4-Dichlorobenzyl)-3-Thiosemicarbazide	206559-55-9		50mg	$ 50.00	2022-06-05
TRC	D440015-100mg	4-(3,4-Dichlorobenzyl)-3-Thiosemicarbazide	206559-55-9		100mg	$ 65.00	2022-06-05
TRC	D440015-500mg	4-(3,4-Dichlorobenzyl)-3-Thiosemicarbazide	206559-55-9		500mg	$ 95.00	2022-06-05
Fluorochem	018523-1g	4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide	206559-55-9		1g	￡48.00	2022-03-01
Fluorochem	018523-5g	4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide	206559-55-9		5g	￡168.00	2022-03-01
Ambeed	A744111-1g	N-(3,4-Dichlorobenzyl)hydrazinecarbothioamide	206559-55-9	95+%	1g	$58.00	2021-07-13
Ambeed	A744111-5g	N-(3,4-Dichlorobenzyl)hydrazinecarbothioamide	206559-55-9	95+%	5g	$268.0	2024-07-28
abcr	AB149905-1 g	4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide; 97%	206559-55-9		1 g	€134.90	2023-07-20
abcr	AB149905-5 g	4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide; 97%	206559-55-9		5 g	€308.30	2023-07-20

4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide Suppliers

Amadis Chemical Company Limited

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(CAS:206559-55-9)4-(3,4-Dichlorobenzyl)-3-thiosemicarbazide

Order Number:A1007156

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 15:05

Price ($):241.0

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